REACTION_CXSMILES
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[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:8][C:9]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)=[CH2:10]>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[CH3:10][C:9]([C:2]1[CH:3]=[C:4]([C:9]([CH3:10])([CH3:8])[C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH:5]=[CH:6][C:1]=1[OH:7])([CH3:8])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1 |f:2.3|
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Name
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Quantity
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705.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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1772.7 g
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Type
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reactant
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Smiles
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CC(=C)C1=CC=CC=C1
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Name
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Quantity
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25.7 g
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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1125 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to 110° C.
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Type
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WASH
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Details
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After washing the resulting solution at 80° C. with 750 ml of an aqueous solution of 37.5 grams of sodium carbonate and 75 grams of sodium chloride
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Type
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WASH
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Details
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the organic phase was washed thrice with 1000 ml of aqueous sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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then dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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DISTILLATION
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Details
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vacuum distilled
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Type
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CUSTOM
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Details
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The above-named product was obtained as the main fraction boiling at 172°-175° C./0.15-0.18 mm Hg in a yield of 1229.8 grams (49.6% of theory)
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Type
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CUSTOM
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Details
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melted 63° -65° C.
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Name
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Type
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Smiles
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CC(C1=CC=CC=C1)(C)C1=C(C=CC(=C1)C(C1=CC=CC=C1)(C)C)O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:8][C:9]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)=[CH2:10]>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[CH3:10][C:9]([C:2]1[CH:3]=[C:4]([C:9]([CH3:10])([CH3:8])[C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH:5]=[CH:6][C:1]=1[OH:7])([CH3:8])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1 |f:2.3|
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Name
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Quantity
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705.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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1772.7 g
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Type
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reactant
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Smiles
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CC(=C)C1=CC=CC=C1
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Name
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Quantity
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25.7 g
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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1125 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to 110° C.
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Type
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WASH
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Details
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After washing the resulting solution at 80° C. with 750 ml of an aqueous solution of 37.5 grams of sodium carbonate and 75 grams of sodium chloride
|
Type
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WASH
|
Details
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the organic phase was washed thrice with 1000 ml of aqueous sodium chloride solution
|
Type
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DRY_WITH_MATERIAL
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Details
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then dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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DISTILLATION
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Details
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vacuum distilled
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Type
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CUSTOM
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Details
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The above-named product was obtained as the main fraction boiling at 172°-175° C./0.15-0.18 mm Hg in a yield of 1229.8 grams (49.6% of theory)
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Type
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CUSTOM
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Details
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melted 63° -65° C.
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Name
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Type
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Smiles
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CC(C1=CC=CC=C1)(C)C1=C(C=CC(=C1)C(C1=CC=CC=C1)(C)C)O
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Source
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Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |